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This document provides a detailed protocol for determining the Minimum Inhibitory
Concentration (MIC) of cefixime using the broth microdilution method. This procedure is
harmonized with the standards set forth by the Clinical and Laboratory Standards Institute
(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST),
ensuring accuracy and reproducibility for research and drug development applications.

Principle of Broth Microdilution for MIC
Determination

The broth microdilution method is a quantitative technique used to determine the lowest
concentration of an antimicrobial agent that inhibits the visible in vitro growth of a
microorganism.[1] The assay involves preparing two-fold serial dilutions of the antimicrobial
agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a
standardized suspension of the test microorganism and incubated under controlled conditions.
The MIC is visually determined as the lowest concentration of the antimicrobial agent that
prevents turbidity.[1]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15712004#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10634490/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15712004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials and Reagents

o Cefixime analytical standard powder

o Dimethyl sulfoxide (DMSO)

» Cation-Adjusted Mueller-Hinton Broth (CAMHB)

o Haemophilus Test Medium (HTM) for Haemophilus influenzae
e GC agar with supplements for Neisseria gonorrhoeae

» Sterile 96-well microtiter plates with lids

» Sterile saline (0.85%) or deionized water

e 0.5 McFarland turbidity standard

o Quality control (QC) bacterial strains (e.g., Escherichia coli ATCC® 25922™ Haemophilus
influenzae ATCC® 49247™, Neisseria gonorrhoeae ATCC® 49226™)

» Test bacterial isolates

» Sterile tubes, reservoirs, and pipettes

o Multichannel pipette

e Spectrophotometer or turbidimeter

¢ Incubator (35 £ 2°C)

e CO2 incubator (for fastidious organisms)

Experimental Protocols
Preparation of Cefixime Stock Solution

Cefixime is sparingly soluble in water. A stock solution can be prepared by dissolving the
cefixime powder in a suitable organic solvent like DMSO.[2][3]
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» Weighing: Accurately weigh the required amount of cefixime analytical standard powder. The
amount needed can be calculated using the following formula to account for the potency of
the powder: Weight (mg) = (Volume (mL) x Desired Concentration (ug/mL)) / Potency

(ug/mg)

» Dissolving: Dissolve the weighed cefixime powder in a minimal amount of DMSO.

 Dilution: Dilute the dissolved cefixime with sterile deionized water or the appropriate broth
(e.g., CAMHB) to achieve the desired final stock concentration (e.g., 1280 pg/mL).

 Sterilization: Sterilize the stock solution by filtration through a 0.22 um syringe filter.

o Storage: Aliquot the sterile stock solution and store at -80°C until use.

Preparation of Bacterial Inoculum

e From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test
organism.

e Suspend the colonies in sterile saline.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds
to approximately 1-2 x 108 CFU/mL. This can be done visually or using a spectrophotometer.

 Dilute this standardized suspension in the appropriate broth (CAMHB for most
Enterobacteriaceae, HTM for H. influenzae) to achieve the final target inoculum density of
approximately 5 x 10> CFU/mL in the microtiter plate wells. A common dilution is 1:150.

Broth Microdilution Assay Procedure

» Plate Preparation: Dispense 50 pL of the appropriate sterile broth into each well of a 96-well
microtiter plate.

» Serial Dilution: Add 50 pL of the cefixime stock solution to the first well of each row to be
tested, creating a 1:2 dilution. Perform serial two-fold dilutions by transferring 50 pL from the
first well to the second, and so on, down the plate. Discard 50 uL from the last well
containing cefixime to maintain a consistent volume. This will result in 50 pL of varying
cefixime concentrations in each well.
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Controls:
o Growth Control: One well containing only broth and the bacterial inoculum.
o Sterility Control: One well containing only broth.

Inoculation: Inoculate each well (except the sterility control) with 50 uL of the prepared
bacterial inoculum, resulting in a final volume of 100 uL in each well.

Incubation: Seal the plates or place them in a container to prevent evaporation. Incubate the
plates at 35 £ 2°C for 16-20 hours in ambient air for non-fastidious organisms. For fastidious
organisms like H. influenzae and N. gonorrhoeae, incubate in an atmosphere with 5% CO2.

Reading and Interpreting Results

After incubation, visually inspect the microtiter plates for turbidity. A viewing device can be
used to facilitate reading.

The MIC is the lowest concentration of cefixime that completely inhibits visible growth of the
organism.

The growth control well should show distinct turbidity, and the sterility control well should
remain clear.

The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on the
clinical breakpoints established by CLSI or EUCAST.

Quality Control

Routine testing of reference quality control strains is essential to ensure the accuracy and

reproducibility of MIC results. The MIC values for these strains should fall within the acceptable
ranges established by CLSI and EUCAST.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15712004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Acceptable MIC Range

Quality Control Strain Organization
(ng/mL)

Escherichia coli ATCC®

EUCAST 0.25-1
25922™
Haemophilus influenzae LS| Consult current CLSI M100
ATCC® 49247™ document
Neisseria gonorrhoeae ATCC® cLS| Consult current CLSI M100
49226™ document

Note: QC ranges are subject to periodic revision. Always consult the most current version of the
CLSI M100 and EUCAST documents for the latest ranges.

Data Presentation
Cefixime Broth Microdilution Parameters
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Parameter Recommendation Source

) Cation-Adjusted Mueller-
Medium _ CLSI, EUCAST
Hinton Broth (CAMHB)

Haemophilus Test Medium
(HTM) for H. influenzae

CLSI

GC Agar with supplements for
CLsSI
N. gonorrhoeae

0.06 - 64 pg/mL (can be

Cefixime Dilution Range adjusted based on expected General Practice
MICs)

Inoculum Density (Final) ~5 x 10°> CFU/mL CLSI

Incubation Temperature 35+ 2°C CLSI, EUCAST

Incubation Duration 16-20 hours CLSI, EUCAST

Incubation Atmosphere Ambient air (most organisms) CLSI, EUCAST

5% CO2 (H. influenzae, N.

gonorrhoeae)

CLSI

- efixime Clinical kpoints (uglmL)

. L Susceptible . )
Organism Organization (S) Intermediate () Resistant (R)
Enterobacterales  CLSI <1 2 >4
Neisseria

CLsSI <0.25 - -
gonorrhoeae
Neisseria

EUCAST <0.125 - >0.125
gonorrhoeae

Note: Clinical breakpoints can vary by organism and are subject to change. Always refer to the
latest CLSI M100 and EUCAST breakpoint tables for the most current information.
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Visualizations
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Caption: Experimental workflow for cefixime broth microdilution susceptibility testing.
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Caption: Logical relationship for interpreting MIC results using clinical breakpoints.
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« 3. clsi.org [clsi.org]

e To cite this document: BenchChem. [Determining Cefixime MIC using Broth Microdilution: An
Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15712004/docs#determining-cefixime-mic-using-
broth-microdilution-an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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